Cas no 2195941-90-1 (1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane
• CAS No: 2195941-90-1
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5339258
• Update Time: 2025-06-13

1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-cyclobutylhexahydro-1H-1,4-diazepin-1-yl)(2-methoxyphenyl)-
• 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane

• Inchi： 1S/C17H24N2O2/c1-21-16-9-3-2-8-15(16)17(20)19-11-5-10-18(12-13-19)14-6-4-7-14/h2-3,8-9,14H,4-7,10-13H2,1H3
• InChI Key： RKGKTAFFDHKDKH-UHFFFAOYSA-N
• SMILES： C(N1CCCN(C2CCC2)CC1)(C1=CC=CC=C1OC)=O

Additional information on 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane

Comprehensive Overview of 1-Cyclobutyl-4-(2-Methoxybenzoyl)-1,4-Diazepane (CAS No. 2195941-90-1)

The compound 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane (CAS No. 2195941-90-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining a diazepane core with cyclobutyl and methoxybenzoyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological targets, given the increasing global focus on mental health and neurodegenerative diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as anxiety, depression, and cognitive disorders. The 1,4-diazepane scaffold, a key feature of this compound, is known for its versatility in drug design, often contributing to improved bioavailability and target specificity. The addition of the 2-methoxybenzoyl group further enhances its binding affinity to certain receptors, making it a subject of intense study in medicinal chemistry.

From a synthetic perspective, 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane represents a fascinating challenge for organic chemists. Its synthesis involves multi-step reactions, including the formation of the cyclobutyl ring and the introduction of the methoxybenzoyl moiety. These steps require precise control of reaction conditions to ensure high yield and purity, topics frequently searched by chemists in academic and industrial settings. The compound's CAS number 2195941-90-1 serves as a critical identifier for researchers sourcing or studying this material.

The pharmacological profile of this compound is another area of keen interest. Preliminary studies suggest that its diazepane core may interact with GABAergic systems, which are central to many neuroactive drugs. This aligns with current trends in neuroscience research, where there is a growing emphasis on developing safer and more selective neuropharmaceuticals. Online searches for terms like "GABA receptor modulators" and "diazepane derivatives" reflect this widespread curiosity in the field.

Beyond its potential therapeutic applications, 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane also serves as a valuable tool compound in chemical biology. Its well-defined structure and reactivity make it suitable for probing enzyme mechanisms or studying protein-ligand interactions. These applications are particularly relevant in the era of precision medicine and drug discovery, where understanding molecular interactions at atomic resolution is paramount.

In the context of drug development, the physicochemical properties of this compound are equally noteworthy. Its logP value, solubility, and stability under physiological conditions are critical parameters that influence its potential as a drug candidate. These factors are frequently explored in online forums and databases, as researchers seek to optimize lead compounds for clinical translation.

The commercial availability of 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane (identified by CAS 2195941-90-1) has also facilitated its adoption in various research programs. Suppliers often highlight its high purity and characterization data, addressing another common concern among scientists who prioritize compound quality in their experiments. This aspect ties into broader discussions about research reproducibility and standardization in chemical sciences.

Looking ahead, the future of this compound appears promising. As computational methods like molecular docking and AI-assisted drug design become more sophisticated, compounds with complex structures like 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane may benefit from virtual screening approaches. This intersection of synthetic chemistry and digital innovation represents one of the most exciting frontiers in modern pharmaceutical research.

In summary, 1-cyclobutyl-4-(2-methoxybenzoyl)-1,4-diazepane (CAS No. 2195941-90-1) embodies the convergence of structural complexity, therapeutic potential, and scientific curiosity. Its study contributes to multiple domains, from basic chemical research to applied drug discovery, making it a compound of enduring interest in the scientific community.